Cas no 123511-51-3 (1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde)

• Product Name: 1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde
• CAS No: 123511-51-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1102655
• PubChem ID: 14598982
• Update Time: 2025-04-20

1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-phenyl-1H-Imidazole-2-carboxaldehyde
• 1-Methyl-4-phenyl-1H-imidazole-2-carbaldehyde
• DGQFWZBGEVSOQG-UHFFFAOYSA-N
• 1-methyl-4-phenylimidazole-2-carbaldehyde
• DTXSID501245080
• 123511-51-3
• 1-methyl-4-phenyl-1H-imidazole-2-carb aldehyde
• SCHEMBL259283
• 1-methyl-4-phenyl-1H-imidazole-2-carb-aldehyde
• Z1504675269
• 1H-Imidazole-2-carboxaldehyde, 1-methyl-4-phenyl-
• EN300-120496
• DB-354549
• 1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde

• Inchi： 1S/C11H10N2O/c1-13-7-10(12-11(13)8-14)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： DGQFWZBGEVSOQG-UHFFFAOYSA-N
• SMILES： O=CC1=NC(=CN1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89